N-Acetyl Folic Acid-d4
N-Acetyl Folic Acid-d4
Brand Name:
Vulcanchem
CAS No.:
461426-36-8
VCID:
VC0030230
InChI:
InChI=1S/C21H21N7O7/c1-10(29)24-21-27-17-16(19(33)28-21)25-13(9-23-17)8-22-12-4-2-11(3-5-12)18(32)26-14(20(34)35)6-7-15(30)31/h2-5,9,14,22H,6-8H2,1H3,(H,26,32)(H,30,31)(H,34,35)(H2,23,24,27,28,29,33)/t14-/m0/s1/i2D,3D,4D,5D
SMILES:
CC(=O)NC1=NC2=NC=C(N=C2C(=O)N1)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C21H21N7O7
Molecular Weight:
487.465
N-Acetyl Folic Acid-d4
CAS No.: 461426-36-8
Reference Standards
VCID: VC0030230
Molecular Formula: C21H21N7O7
Molecular Weight: 487.465
CAS No. | 461426-36-8 |
---|---|
Product Name | N-Acetyl Folic Acid-d4 |
Molecular Formula | C21H21N7O7 |
Molecular Weight | 487.465 |
IUPAC Name | (2S)-2-[[4-[(2-acetamido-4-oxo-3H-pteridin-6-yl)methylamino]-2,3,5,6-tetradeuteriobenzoyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C21H21N7O7/c1-10(29)24-21-27-17-16(19(33)28-21)25-13(9-23-17)8-22-12-4-2-11(3-5-12)18(32)26-14(20(34)35)6-7-15(30)31/h2-5,9,14,22H,6-8H2,1H3,(H,26,32)(H,30,31)(H,34,35)(H2,23,24,27,28,29,33)/t14-/m0/s1/i2D,3D,4D,5D |
Standard InChIKey | MMBBJYJZIOMODD-WMVUXAOGSA-N |
SMILES | CC(=O)NC1=NC2=NC=C(N=C2C(=O)N1)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
Synonyms | N-[4-[[[2-(Acetylamino)-1,4-dihydro-4-oxo-6-pteridinyl]methyl]amino]benzoyl-2,3,5,6-d4]-L-glutamic Acid; |
PubChem Compound | 136257777 |
Last Modified | Nov 11 2021 |
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